molecular formula C19H24N2O2 B5108655 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine

1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine

Cat. No. B5108655
M. Wt: 312.4 g/mol
InChI Key: TXYIMDRMEXFKOF-UHFFFAOYSA-N
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Description

1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine, also known as DF-MBP, is a compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for pain management. In neuroscience, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been shown to have anxiolytic and antidepressant effects, suggesting its potential use in the treatment of anxiety and depression. In drug discovery, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of inflammatory responses, and the inhibition of pain signaling pathways. 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine also has some limitations, including its relatively low potency and selectivity, which may require higher concentrations for certain experiments.

Future Directions

There are several future directions for research on 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine, including the development of more potent and selective analogs, the investigation of its potential use in the treatment of other neurological disorders, and the exploration of its mechanisms of action at the molecular level. Additionally, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine may have potential applications in other fields, such as agriculture and environmental science, which warrant further investigation.
Conclusion:
In conclusion, 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine is a compound that has potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on 1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine may lead to the development of new drugs with improved efficacy and safety profiles, as well as the discovery of new applications in other fields.

Synthesis Methods

1-(2,5-dimethyl-3-furoyl)-4-(4-methylbenzyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2,5-dimethyl-3-furoic acid with 4-methylbenzylamine, followed by a coupling reaction with piperazine. The final product is obtained through purification and isolation processes.

properties

IUPAC Name

(2,5-dimethylfuran-3-yl)-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2O2/c1-14-4-6-17(7-5-14)13-20-8-10-21(11-9-20)19(22)18-12-15(2)23-16(18)3/h4-7,12H,8-11,13H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXYIMDRMEXFKOF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=C(OC(=C3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

312.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2,5-Dimethylfuran-3-yl)[4-(4-methylbenzyl)piperazin-1-yl]methanone

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